N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)butanamide;hydrochloride
• InChI: InChI=1S/C20H29N3O3S.ClH/c1-4-6-17(24)23(10-5-9-22-11-13-26-14-12-22)20-21-18-16(25-3)8-7-15(2)19(18)27-20;/h7-8H,4-6,9-14H2,1-3H3;1H
• InChI Key: XPUZKHRTPNMARL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CCCN1CCOCC1)C2=NC3=C(C=CC(=C3S2)C)OC.Cl
• Molecular Formula: C20H30ClN3O3S
• Molecular Weight: 428.0 g/mol

Description

N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride is a useful research compound. Its molecular formula is C20H30ClN3O3S and its molecular weight is 427.99. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)butyramide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

A study by Abdulla et al. (2014) involved the synthesis of substituted pyrazole derivatives, focusing on their pharmacological screening. This included evaluating the toxicity and anti-inflammatory activities of these compounds, demonstrating their potential in pharmacological research (Abdulla et al., 2014).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone. These compounds were evaluated as cyclooxygenase inhibitors, showing significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Vasorelaxant Agents

Hassan et al. (2014) synthesized benzofuran-morpholinomethyl-pyrazoline hybrids as a new class of vasorelaxant agents. This study included a quantitative structure-activity relationship, revealing a correlation between the synthesized compounds' vasorelaxant activities and their physicochemical parameters (Hassan et al., 2014).

Photodynamic Therapy for Cancer Treatment

Pişkin et al. (2020) synthesized a new zinc phthalocyanine with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups. The study highlighted its potential use as a Type II photosensitizer for treating cancer in photodynamic therapy (Pişkin et al., 2020).

Antimicrobial Activities

Bektaş et al. (2007) worked on the synthesis of novel 1,2,4-triazole derivatives, evaluating their antimicrobial activities. Some of these compounds showed good to moderate activities against various test microorganisms (Bektaş et al., 2007).

Imaging in Parkinson's Disease

Wang et al. (2017) synthesized HG-10-102-01 and its precursor for use as a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease. This research signifies the application of these compounds in neurodegenerative disease research (Wang et al., 2017).